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Compound of Interest

Compound Name: 2-Thiophenecarboxylic acid

Cat. No.: B147515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Thiophenecarboxylic acid, also known as 2-thenoic acid, is a sulfur-containing heterocyclic

compound that serves as a versatile building block in organic synthesis. Its unique chemical

structure, featuring a thiophene ring coupled with a carboxylic acid functional group, imparts a

range of valuable properties that have led to its widespread use in the development of

pharmaceuticals, advanced materials, and agrochemicals. This technical guide provides a

comprehensive overview of the core properties, synthesis, analysis, and applications of 2-
Thiophenecarboxylic acid (CAS 527-72-0), with a focus on its relevance to research and drug

development.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physical and chemical characteristics of 2-
Thiophenecarboxylic acid is fundamental for its application in research and synthesis.

Physical and Chemical Properties
The key physical and chemical properties of 2-Thiophenecarboxylic acid are summarized in

the table below, providing a quick reference for laboratory use.
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Property Value Reference(s)

CAS Number 527-72-0 [1][2][3]

Molecular Formula C₅H₄O₂S [3][4]

Molecular Weight 128.15 g/mol [4][5][6]

Appearance
White to light yellow or beige

crystalline powder
[7]

Melting Point 125-130 °C [2][5][6][7][8][9]

Boiling Point 260-261 °C [2][7][8][9]

Vapor Pressure
0.006 mmHg at 25 °C

(estimated)
[2]

Solubility

Soluble in hot water, ethanol,

and ether; slightly soluble in

chloroform.

[9]

pKa
Data available in IUPAC

Digitized pKa Dataset
[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-
Thiophenecarboxylic acid. The following table summarizes its key spectral features.
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Spectroscopy Key Data and Observations

¹H NMR

In DMSO-d₆, the carboxylic acid proton appears

as a broad singlet around 13.06 ppm. The

thiophene ring protons show characteristic

signals: H5 as a doublet around 7.88 ppm, H3

as a doublet around 7.73 ppm, and H4 as a

triplet around 7.18 ppm.

¹³C NMR

In CDCl₃, the carboxylic carbon resonates at

approximately 167.76 ppm. The carbon

attached to the carboxylic group (C2) appears

around 135.06 ppm.

Infrared (IR)

A broad band in the 2500-3300 cm⁻¹ region is

attributed to the O-H stretching of the carboxylic

acid group. A strong absorption for the carbonyl

(C=O) stretch is typically observed around 1700

cm⁻¹. Aromatic C-H stretching of the thiophene

ring is found in the 3100-3000 cm⁻¹ region.

Mass Spectrometry (MS)

The molecular ion peak (M⁺) is observed at m/z

128. The fragmentation pattern shows a

prominent peak at m/z 111, corresponding to

the loss of a hydroxyl radical.[10][11]

Synthesis and Purification
The synthesis of 2-Thiophenecarboxylic acid is most commonly achieved through the

oxidation of 2-acetylthiophene. The haloform reaction is a widely used and efficient method for

this transformation.[9][12][13]

Synthesis via Haloform Reaction of 2-Acetylthiophene
This protocol details the synthesis of 2-Thiophenecarboxylic acid from 2-acetylthiophene

using an alkaline sodium hypochlorite solution.

Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2-acetylthiophene in a suitable water-immiscible and oxidation-resistant

organic solvent (e.g., diethyl ether).

Preparation of Hypochlorite Solution: In a separate beaker, prepare an aqueous solution of

sodium hypochlorite containing an excess of sodium hydroxide.

Reaction: Cool the flask containing the 2-acetylthiophene solution in an ice bath. Slowly add

the alkaline sodium hypochlorite solution dropwise from the dropping funnel with vigorous

stirring, maintaining the reaction temperature below 40°C.

Reaction Completion: After the addition is complete, continue stirring. The reaction is

considered complete when the temperature of the mixture drops to 25-30°C without external

cooling (this may take 0.5 to 4 hours).[12]

Quenching: Add a solution of sodium bisulfite to neutralize any excess sodium hypochlorite.

[12]

Work-up: Transfer the reaction mixture to a separatory funnel and separate the aqueous

layer. Acidify the aqueous layer to a pH of 1 with concentrated hydrochloric acid, which will

cause the 2-Thiophenecarboxylic acid to precipitate.

Extraction: Extract the acidified aqueous layer with diethyl ether. Combine the organic

extracts and wash them with water.

Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate. Filter to remove the drying agent and evaporate the solvent under reduced pressure

to obtain the crude product.[12]

Synthesis of 2-Thiophenecarboxylic Acid

Start: 2-Acetylthiophene Dissolve in Diethyl Ether Cool to 0-10°C Add Alkaline NaOCl Solution Stir at <40°C Quench with NaHSO₃ Separate Aqueous Layer Acidify with HCl to pH 1 Extract with Diethyl Ether Dry over Na₂SO₄ Evaporate Solvent Crude 2-Thiophenecarboxylic Acid

Click to download full resolution via product page
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Synthesis Workflow for 2-Thiophenecarboxylic Acid

Purification by Recrystallization
The crude 2-Thiophenecarboxylic acid can be effectively purified by recrystallization from hot

water.

Experimental Protocol:

Dissolution: Place the crude 2-Thiophenecarboxylic acid in an Erlenmeyer flask and add a

minimal amount of hot water to dissolve the solid completely. Gentle heating on a hot plate

may be necessary.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration

to remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Slow

cooling promotes the formation of larger, purer crystals.

Cooling: Once at room temperature, place the flask in an ice bath to maximize the yield of

crystals.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of ice-cold water to remove any

remaining soluble impurities.

Drying: Dry the purified crystals, for instance, by pulling air through the Büchner funnel,

followed by air-drying on a watch glass or in a desiccator.[14][15]

Purification by Recrystallization

Crude Product Dissolve in Hot Water

Hot Filtration (optional)

Cool to Room Temperature Cool in Ice Bath Vacuum Filtration Wash with Cold Water Dry Crystals Pure 2-Thiophenecarboxylic Acid
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Click to download full resolution via product page

Recrystallization Workflow for Purification

Analytical Methods
Accurate and reliable analytical methods are essential for quality control and reaction

monitoring.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be used for the analysis of 2-Thiophenecarboxylic acid.

Typical HPLC Conditions:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[16]

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water with an acidic

modifier (e.g., 0.1% phosphoric acid or formic acid for MS compatibility).[16][17]

Flow Rate: 1.0 mL/min.[16]

Detection: UV detection at 235 nm.[16]

Gas Chromatography-Mass Spectrometry (GC-MS)
For GC-MS analysis, derivatization is often necessary to increase the volatility of the carboxylic

acid. Silylation with reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common

approach.[18]

Applications in Research and Drug Development
2-Thiophenecarboxylic acid and its derivatives are of significant interest in the

pharmaceutical industry due to their wide range of biological activities.
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Key Application Areas

Pharmaceutical Applications Material Science Applications Agrochemical Applications

2-Thiophenecarboxylic Acid

Pharmaceuticals Material Science Agrochemicals

Anti-inflammatory Agents Analgesics Antimicrobial Agents Conductive Polymers Organic Semiconductors Herbicides Fungicides

Click to download full resolution via product page

Applications of 2-Thiophenecarboxylic Acid

Anti-inflammatory Activity
Thiophene-based compounds, including derivatives of 2-Thiophenecarboxylic acid, are

known for their anti-inflammatory properties. These compounds often exert their effects through

the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key

players in the inflammatory cascade.[19][20] For instance, Suprofen, a non-steroidal anti-

inflammatory drug (NSAID), is synthesized from 2-Thiophenecarboxylic acid.[12]

G-Protein Coupled Receptor (GPCR) Agonism
Derivatives of 2-Thiophenecarboxylic acid have been investigated as agonists for G-protein

coupled receptors, particularly GPR40 (also known as Free Fatty Acid Receptor 1, FFAR1).

GPR40 is predominantly expressed in pancreatic β-cells and plays a role in glucose-stimulated

insulin secretion. Agonists of this receptor are being explored as potential therapeutics for type

2 diabetes.
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Peroxisome Proliferator-Activated Receptor (PPAR)
Modulation
Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that regulate lipid

and glucose metabolism. Thiophene derivatives have been designed and synthesized as PPAR

modulators, with some showing selectivity for different PPAR subtypes (α, β/δ, and γ). This

makes them attractive candidates for the treatment of metabolic disorders such as dyslipidemia

and type 2 diabetes.

Safety and Handling
2-Thiophenecarboxylic acid is classified as an irritant. It is harmful if swallowed and causes

skin and serious eye irritation. It may also cause respiratory irritation.[4][7]

Precautionary Measures:

Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Use in a well-ventilated area or under a fume hood.[5][7]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[21]

First Aid:

Eyes: Rinse immediately with plenty of water for at least 15 minutes.

Skin: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: If swallowed, call a poison center or doctor.[7]

Conclusion
2-Thiophenecarboxylic acid is a compound of significant interest to the scientific and drug

development communities. Its versatile reactivity and the diverse biological activities of its

derivatives make it a valuable scaffold for the discovery of new therapeutic agents and

advanced materials. This guide has provided a comprehensive overview of its properties,
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synthesis, analysis, and applications, offering a solid foundation for researchers and

professionals working with this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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